Methyl 5-methyl-3-oxoheptanoate
Overview
Description
Methyl 5-methyl-3-oxoheptanoate is a chemical compound that belongs to the family of esters. It is commonly used in scientific research for its unique properties and applications.
Mechanism of Action
The mechanism of action of Methyl 5-methyl-3-oxoheptanoate is not well understood. However, it is believed to interact with various receptors in the body, leading to its biological effects.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects. It has been shown to have antimicrobial properties, inhibiting the growth of various bacteria and fungi. It also has anti-inflammatory properties, reducing inflammation in the body. Additionally, it has been shown to have antioxidant properties, protecting the body from oxidative stress.
Advantages and Limitations for Lab Experiments
Methyl 5-methyl-3-oxoheptanoate has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. Additionally, it has a wide range of applications in various fields of research. However, it also has some limitations, such as its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for the research of Methyl 5-methyl-3-oxoheptanoate. One possible direction is to further investigate its antimicrobial properties and develop it as a potential antibiotic. Another direction is to explore its potential as an anti-inflammatory and antioxidant agent for the treatment of various diseases. Additionally, further research is needed to fully understand its mechanism of action and potential toxicity.
Synthesis Methods
Methyl 5-methyl-3-oxoheptanoate can be synthesized through the esterification of 5-methyl-3-oxoheptanoic acid with methanol in the presence of a catalyst such as sulfuric acid. This reaction results in the formation of this compound, which can be purified through distillation.
Scientific Research Applications
Methyl 5-methyl-3-oxoheptanoate has various scientific research applications. It is commonly used as a flavoring agent in the food industry. It is also used in the synthesis of pharmaceuticals and agrochemicals. Additionally, it is used as a reagent in organic chemistry for the synthesis of other compounds.
properties
IUPAC Name |
methyl 5-methyl-3-oxoheptanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O3/c1-4-7(2)5-8(10)6-9(11)12-3/h7H,4-6H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UEVHBWUXMMVBMV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)CC(=O)CC(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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